Cas no 4753-28-0 (Butanedioic acid, (nitromethyl)-, diethyl ester)

• Product name: Butanedioic acid, (nitromethyl)-, diethyl ester
• CAS No: 4753-28-0
• MF: C₉H₁₅NO₆
• MW: 233.2185
• CID: 1518087
• PubChem ID: 71362914

Butanedioic acid, (nitromethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (nitromethyl)-, diethyl ester
• diethyl 2-(nitromethyl)butanedioate
• DTXSID40786513
• 4753-28-0

• Inchi： InChI=1S/C9H15NO6/c1-3-15-8(11)5-7(6-10(13)14)9(12)16-4-2/h7H,3-6H2,1-2H3
• InChI Key： MEMIGTMRRWJITA-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(C[N+](=O)[O-])C(=O)OCC

Computed Properties

• Exact Mass: 233.08995
• Monoisotopic Mass: 233.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 95.74

Additional information on Butanedioic acid, (nitromethyl)-, diethyl ester

测试